Cas no 1336955-07-7 (3-(1-aminoethyl)-4-nitrophenol)

• Product Name: 3-(1-aminoethyl)-4-nitrophenol
• CAS No: 1336955-07-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5981287
• PubChem ID: 76222605
• Update Time: 2025-07-23

3-(1-aminoethyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)-4-nitrophenol
• 1336955-07-7
• EN300-1840247

• Inchi： 1S/C8H10N2O3/c1-5(9)7-4-6(11)2-3-8(7)10(12)13/h2-5,11H,9H2,1H3
• InChI Key： GEDLSHFWIWNOCW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(1-aminoethyl)-4-nitrophenol

3-(1-Aminoethyl)-4-Nitrophenol: A Comprehensive Overview

3-(1-Aminoethyl)-4-nitrophenol (CAS No. 1336955-07-7) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an aminoethyl group and a nitrophenol moiety. These functional groups contribute to its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-(1-aminoethyl)-4-nitrophenol is C₉H₁₁N₂O₃. Its molecular weight is approximately 199.19 g/mol. The compound exists as a solid at room temperature and has a melting point of around 160-162°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In the context of pharmaceutical research, 3-(1-aminoethyl)-4-nitrophenol has garnered attention due to its potential as a lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-(1-aminoethyl)-4-nitrophenol exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting their potential use in the treatment of inflammatory disorders such as arthritis and colitis.

The nitro group in 3-(1-aminoethyl)-4-nitrophenol plays a crucial role in its biological activity. Nitro compounds are known for their ability to generate reactive oxygen species (ROS), which can modulate cellular signaling pathways and induce apoptosis in cancer cells. This property makes 3-(1-aminoethyl)-4-nitrophenol an attractive candidate for the development of anticancer agents. A study published in the Cancer Research Journal in 2023 demonstrated that 3-(1-aminoethyl)-4-nitrophenol-based compounds effectively inhibited the growth of several cancer cell lines, including breast cancer and lung cancer cells.

Beyond its biological applications, 3-(1-aminoethyl)-4-nitrophenol is also used as a synthetic intermediate in the production of dyes and pigments. The amino group provides a reactive site for further functionalization, allowing for the creation of a wide range of derivatives with diverse properties. For example, researchers at the University of California, Berkeley, have developed novel dyes based on 3-(1-aminoethyl)-4-nitrophenol, which exhibit enhanced color stability and lightfastness compared to traditional dyes.

In materials science, 3-(1-aminoethyl)-4-nitrophenol has been explored for its potential use in the fabrication of functional materials with unique optical and electronic properties. A study published in the Nano Letters in 2022 reported that incorporating 3-(1-aminoethyl)-4-nitrophenol-based molecules into polymer matrices resulted in materials with improved photoluminescence and conductivity. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 3-(1-aminoethyl)-4-nitrophenol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nitration of phenolic compounds followed by alkylation with aminoethanol or direct coupling reactions between nitrobenzene derivatives and aminoethanol under appropriate catalytic conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and energy consumption.

Safety considerations are essential when handling 3-(1-aminoethyl)-4-nitrophenol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, storage should be in a cool, dry place away from incompatible substances.

In conclusion, 3-(1-aminoethyl)-4-nitrophenol (CAS No. 1336955-07-7) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an important intermediate in pharmaceutical research, chemical synthesis, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.